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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of anhydrous lithium chlorate (LiClOs). The information is curated for professionals
in research and development who require precise data for modeling, experimental design, and
formulation. This document summarizes key quantitative data, outlines experimental protocols,
and presents logical workflows for the synthesis and analysis of this inorganic compound.

Executive Summary

Anhydrous lithium chlorate is a highly water-soluble inorganic salt with notable oxidizing
properties. Its low melting point for an ionic compound and high solubility make it a substance
of interest in various chemical applications. This guide consolidates available data on its
fundamental physicochemical characteristics to serve as a foundational resource.

Physicochemical Properties

The core physicochemical properties of anhydrous lithium chlorate are summarized in the

tables below.

General and Physical Properties
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Property Value Source

Chemical Formula LiCIOs [1]

Molar Mass 90.39 g/mol [1]

Appearance White crystalline solid inferred from general

properties of chlorates

127.6 to 129 °C (400.8 to

Melting Point [1]
402.1 K)

Predicted Melting Point 127.57 °C (400.72 K) [2]

Magnetic Susceptibility (x) -28.8-:107% cm3/mol [1]

Solubility in Water

Anhydrous lithium chlorate exhibits exceptionally high solubility in water, which increases
significantly with temperature.

Temperature (°C) Solubility ( g/100 mL) Source
0 241 [1]
25 459 [1]
60 777 [1]
100 2226 [1]

Crystal Structure

Detailed crystallographic data, including space group and unit cell dimensions, for anhydrous
lithium chlorate (LiCIOs) are not readily available in the cited literature. While X-ray diffraction
patterns have been recorded for the anhydrous salt, a complete structural elucidation has not
been published in the public domain.[2]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://next-gen.materialsproject.org/materials/mp-30301
https://next-gen.materialsproject.org/materials/mp-30301
https://next-gen.materialsproject.org/materials/mp-30301
https://srdata.nist.gov/solubility/IUPAC/SDS-30/SDS-30-pages_1.pdf
https://next-gen.materialsproject.org/materials/mp-30301
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://next-gen.materialsproject.org/materials/mp-30301
https://next-gen.materialsproject.org/materials/mp-30301
https://next-gen.materialsproject.org/materials/mp-30301
https://next-gen.materialsproject.org/materials/mp-30301
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://srdata.nist.gov/solubility/IUPAC/SDS-30/SDS-30-pages_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Detailed methodologies for the synthesis, dehydration, and analysis of lithium chlorate are
crucial for obtaining pure anhydrous material and for the accurate determination of its
properties.

Synthesis and Dehydration of Lithium Chlorate

The preparation of anhydrous lithium chlorate can be achieved through a two-stage process:
synthesis of a hydrated form followed by careful dehydration.

3.1.1 Synthesis of Hydrated Lithium Chlorate

A common method for the synthesis of lithium chlorate is through the double decomposition
reaction of barium chlorate and lithium sulfate in an aqueous solution.

e Reaction: Ba(ClOs)z + Li2SOa4 — 2LiCIOs + BaSOa(s)

e Procedure:

o

A 1 molar solution of barium chlorate is heated to approximately 85°C.

o A1 molar solution of lithium sulfate is slowly added to the hot barium chlorate solution until
stoichiometric equivalence is reached.

o The precipitated barium sulfate is removed by repeated filtration.

o The resulting lithium chlorate solution is slowly evaporated at a temperature maintained
below 85°C to prevent decomposition, until the concentration reaches approximately 80%
lithium chlorate.

o Upon cooling to room temperature, hydrated lithium chlorate crystallizes from the
solution.

3.1.2 Dehydration of Lithium Chlorate

The removal of water to yield the anhydrous salt requires a controlled process to avoid
decomposition.

e Procedure:
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o The crystallized hydrated lithium chlorate is placed under a vacuum over a strong
desiccant, such as phosphorus pentoxide, for an extended period (e.g., one month) to
significantly reduce the water content.

o For the final removal of residual water, the salt is transferred to a vacuum furnace
containing phosphorus pentoxide and maintained at a temperature of 80°C for several
months until a constant melting point is achieved.

Determination of Physicochemical Properties

3.2.1 Solubility Determination

The solubility of lithium chlorate in water can be determined by preparing saturated solutions
at various temperatures.

e Procedure:

o An excess amount of lithium chlorate is added to a known volume of deionized water in a
sealed container.

o The mixture is agitated at a constant temperature using a thermostatically controlled bath
until equilibrium is reached.

o A sample of the supernatant saturated solution is carefully withdrawn, ensuring no solid
particles are included.

o The concentration of lithium chlorate in the sample is determined by a suitable analytical
method, such as gravimetric analysis after evaporation of the solvent or by titration. The
chlorate content can be determined by reduction with a known excess of a reducing agent
(e.g., iodide in acidic medium) followed by back-titration of the excess reducing agent.

3.2.2 Density Measurement

A standard method for determining the density of a solid inorganic salt like anhydrous lithium
chlorate is gas pycnometry.

e Procedure:
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o A known mass of the anhydrous lithium chlorate sample is placed in the sample chamber
of a gas pycnometer.

o The chamber is sealed and purged with an inert gas (typically helium) to remove any
adsorbed moisture or air.

o The volume of the solid is determined by measuring the pressure change when a known
volume of the inert gas is introduced into the sample chamber.

o The density is calculated by dividing the mass of the sample by the measured volume.

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and analysis of
anhydrous lithium chlorate.

Synthesis of Hydrated LiCIO3 Dehydration

Start: Ba(ClO)z and LizSO« solutions

Click to download full resolution via product page

Caption: Workflow for the synthesis and dehydration of lithium chlorate.
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Physicochemical Property Determination

Anhydrous LiClOs Sample

Solubility Density

Prepare saturated solution at constant T Weigh sample

Sample supernatant Measure volume via gas pycnometry

Analyze concentration (e.g., titration) Calculate Density (mass/volume)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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